Cas no 90942-23-7 (1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1))
90942-23-7 structure
Product Name:1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1)
CAS No:90942-23-7
MF:C8H17Br3N2
MW:380.945979833603
CID:995221
PubChem ID:54602067
Update Time:2025-04-20
1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1) Chemical and Physical Properties
Names and Identifiers
-
- 1,4-bis(2-bromoethyl)piperazine,hydrobromide
- 1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1)
- 90942-23-7
- NSC-94543
- DTXSID10713270
- NSC94543
- DS-008403
-
- Inchi: 1S/C8H16Br2N2.BrH/c9-1-3-11-5-7-12(4-2-10)8-6-11;/h1-8H2;1H
- InChI Key: HIVQSOXJIPNLLV-UHFFFAOYSA-N
- SMILES: BrCCN1CCN(CCBr)CC1.Br
Computed Properties
- Exact Mass: 379.892
- Monoisotopic Mass: 377.894
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 99.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5A^2
Experimental Properties
- Density: 1.578
- Boiling Point: 317.1°C at 760 mmHg
- Flash Point: 145.6°C
- Refractive Index: 1.54
1,4-Bis(2-bromoethyl)piperazine--hydrogen bromide (1/1) Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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